3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole

• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 1-(5-methyl-3-phenyl-3,4-dihydropyrazol-2-yl)-2-phenylethanone
• InChI: InChI=1S/C18H18N2O/c1-14-12-17(16-10-6-3-7-11-16)20(19-14)18(21)13-15-8-4-2-5-9-15/h2-11,17H,12-13H2,1H3
• InChI Key: MAPQLJILVAHRKE-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)C2=CC=CC=C2)C(=O)CC3=CC=CC=C3

Description

3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole, also known as MPDPH, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. MPDPH belongs to the class of pyrazole derivatives and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole is not fully understood. However, it has been proposed that 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole exerts its neuroprotective effects by modulating the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. Additionally, 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in animal models of neurodegenerative diseases. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has also been shown to improve motor function and cognitive performance in animal models of Parkinson's and Alzheimer's diseases. In addition, 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has been shown to reduce pain sensitivity in animal models of neuropathic pain. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, making it suitable for use in cell culture and animal studies. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has also been shown to have low toxicity in animal models, making it a safe candidate for drug development. However, one limitation of 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole research. One direction is to further investigate its neuroprotective effects in animal models of neurodegenerative diseases. Another direction is to investigate its potential as a treatment for cancer. Additionally, further studies are needed to elucidate the mechanism of action of 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole and to identify potential drug targets. Finally, clinical trials are needed to determine the safety and efficacy of 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole in humans.

Synthesis Methods

The synthesis of 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole involves the condensation of 3-methyl-4,5-dihydro-1H-pyrazole-1-carboxylic acid with phenylacetyl chloride in the presence of a base. The reaction yields 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole as a white solid with a purity of over 95%. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective, anti-inflammatory, and analgesic properties. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has been tested in animal models of Parkinson's disease, Alzheimer's disease, and neuropathic pain, with promising results. 3-methyl-5-phenyl-1-(phenylacetyl)-4,5-dihydro-1H-pyrazole has also been shown to have anti-tumor activity in vitro, making it a potential candidate for cancer treatment.